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Introduction

N,N-Diisobutyl-2-(octylphenylphosphoryl)acetamide, commonly known as CMPO, is a key
organophosphorus compound with the CAS number 83242-95-9. While its application does not
lie within the realm of drug development, it is a critical reagent in the field of nuclear chemistry,
specifically in the separation and recovery of actinides and lanthanides from acidic nuclear
waste streams. This technical guide provides a comprehensive overview of the properties,
synthesis, and primary applications of CMPO, with a focus on its role in the TRUEX
(TRansUranium EXtraction) process.

Chemical and Physical Properties

CMPO is a white to off-white crystalline powder with a molecular formula of C24H42NO2P and a
molecular weight of 407.57 g/mol .[1][2] It exhibits solubility in various organic solvents, a
crucial property for its application in liquid-liquid extraction processes.
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Property Value Reference
Molecular Formula C24H42NO2P [1112]
Molecular Weight 407.57 g/mol [1][2]
Appearance White to off-white powder [2]

Melting Point ~180 °C (decomposes) [3]

Boiling Point ~549.0 °C at 760 mmHg [3]

Density ~1.0 g/cm?3 [3]

Synthesis of CMPO

While detailed, step-by-step industrial synthesis protocols are proprietary, the synthesis of
CMPO and similar carbamoylmethylphosphine oxides generally involves the reaction of a
phosphine precursor with an appropriate chloroacetamide derivative. The following represents
a plausible synthetic route based on general organic chemistry principles.

Experimental Protocol: Synthesis of CMPO

Materials:

Octylphenylphosphine

Chloroacetyl chloride

Diisobutylamine

Anhydrous non-polar organic solvent (e.g., toluene)

Base (e.qg., triethylamine)
Procedure:

o Synthesis of N,N-diisobutyl-2-chloroacetamide: In a reaction vessel, dissolve diisobutylamine
in an anhydrous non-polar organic solvent. Cool the solution in an ice bath. Slowly add
chloroacetyl chloride dropwise with constant stirring. After the addition is complete, add a
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base such as triethylamine to neutralize the HCI formed during the reaction. Stir the reaction
mixture at room temperature for several hours. After the reaction is complete, wash the
organic phase with water and brine, dry it over anhydrous sodium sulfate, and remove the
solvent under reduced pressure to obtain N,N-diisobutyl-2-chloroacetamide.

» Synthesis of CMPO: In a separate reaction vessel under an inert atmosphere (e.g., nitrogen
or argon), dissolve octylphenylphosphine in an anhydrous non-polar organic solvent. Add the
previously synthesized N,N-diisobutyl-2-chloroacetamide to the solution. Heat the reaction
mixture under reflux for several hours. The progress of the reaction can be monitored by
thin-layer chromatography. Once the reaction is complete, cool the mixture to room
temperature. The product can be purified by column chromatography on silica gel using a
suitable solvent system (e.g., a gradient of hexane and ethyl acetate). The final product,
CMPO, is obtained after removal of the solvent.

Note: This is a generalized protocol and may require optimization for specific laboratory
conditions.

Application in Actinide and Lanthanide Extraction:
The TRUEX Process

The primary and most significant application of CMPO is as an extractant in the TRUEX
(TRansUranium EXtraction) process. This solvent extraction process is designed to remove
trivalent actinides (such as americium and curium) and lanthanides from acidic high-level
nuclear waste.[4][5][6] The TRUEX process is a crucial step in reducing the long-term
radiotoxicity of nuclear waste.

The typical TRUEX solvent consists of 0.2 M CMPO and 1.2-1.4 M tri-n-butyl phosphate (TBP)
in a hydrocarbon diluent such as n-dodecane.[4][7] TBP acts as a phase modifier to prevent the
formation of a third phase during the extraction process.

Mechanism of Extraction

CMPO is a neutral bifunctional extractant. The extraction of trivalent metal ions (M3*) from a
nitric acid (HNOs) solution is believed to proceed via the formation of a neutral complex,
primarily [M(NO3)3(CMPQO)s], which is soluble in the organic phase.[8] The phosphoryl (P=0)
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and carbonyl (C=0) groups of the CMPO molecule act as bidentate ligands, coordinating to the
metal ion.

Aqueous Phase (High-Level Waste)
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()

Click to download full resolution via product page

Caption: Metal lon Extraction by CMPO in the TRUEX Process.

Quantitative Data: Distribution Coefficients

The efficiency of an extractant is quantified by the distribution coefficient (D), which is the ratio
of the concentration of the metal ion in the organic phase to its concentration in the aqueous
phase at equilibrium. The distribution coefficients of americium(lll) and europium(lil) are highly
dependent on the concentration of nitric acid in the agueous phase.
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Nitric Acid Concentration

- D (Am?+) D (Eu®*)
0.1 ~10 ~8

0.5 ~50 ~40

1.0 ~100 ~80

2.0 ~80 ~60

4.0 ~30 ~25

Note: These are approximate values based on available literature and can vary with the
specific experimental conditions. The data indicates that the extraction of both Am(lil) and
Eu(lll) increases with nitric acid concentration up to about 1 M and then decreases at higher
acidities.[9][10][11][12]

Experimental Protocol: Solvent Extraction of Am(lll) and
Eu(lll)

Materials:

TRUEX solvent: 0.2 M CMPO and 1.2 M TBP in n-dodecane.

o Aqueous feed solution: A known concentration of Am(lll) and Eu(lll) tracers in varying
concentrations of nitric acid (e.g., 0.1 M to 4 M).

e Scrub solution: Nitric acid of a specific concentration (e.g., 0.1 M).

e Strip solution: Dilute nitric acid (e.g., 0.01 M) or a complexing agent solution.
e Equal volumes of organic and aqueous phases.

o Centrifuge tubes or separatory funnels.

o Shaker or vortex mixer.
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o Gamma-ray spectrometer or other suitable analytical instrument for determining the
concentration of Am and Eu.

Procedure:

o Extraction: In a centrifuge tube, pipette equal volumes of the TRUEX solvent and the
aqueous feed solution.

¢ Mixing: Cap the tube and shake vigorously for a set period (e.g., 30 minutes) to ensure
equilibrium is reached.

e Phase Separation: Centrifuge the tube to achieve a clean separation of the aqueous and
organic phases.

o Sampling: Carefully take an aliquot from both the aqueous and organic phases for analysis.

e Analysis: Determine the concentration of Am(lIl) and Eu(lll) in each aliquot using a suitable
analytical technique.

» Calculation of Distribution Coefficient: Calculate the distribution coefficient (D) for each metal
ion at each nitric acid concentration using the formula: D = [M]org / [M]ag.

e Scrubbing (Optional): The loaded organic phase can be "scrubbed" by contacting it with a
fresh aqueous scrub solution to remove any co-extracted impurities.

 Stripping: The extracted metal ions can be "stripped" or back-extracted from the organic
phase by contacting it with a strip solution. This allows for the recovery of the metal ions and
the regeneration of the solvent.
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Caption: Workflow for a Laboratory-Scale Solvent Extraction Experiment.

Coordination Chemistry
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The effectiveness of CMPO as an extractant is rooted in its ability to form stable complexes
with metal ions. X-ray crystallographic studies of related complexes, such as with uranyl nitrate,
show that the CMPO ligands coordinate to the metal center through the oxygen atoms of the
phosphoryl and carbonyl groups.[1] In the case of trivalent lanthanides and actinides, it is
generally accepted that three CMPO molecules coordinate to the metal ion.

Caption: Schematic of a Metal lon (M3*) Coordinated by Three CMPO Molecules.

Conclusion

CAS number 83242-95-9, or CMPO, is a highly effective and widely studied extractant for the
separation of actinides and lanthanides from acidic nuclear waste. Its application in the TRUEX
process demonstrates a sophisticated use of coordination chemistry for environmental
remediation and nuclear fuel cycle management. The data and protocols presented in this
guide provide a foundational understanding for researchers and scientists working in related
fields. Further research into modifying the structure of CMPO and similar ligands continues to
be an active area of investigation to improve selectivity and extraction efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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